N-ethyl-N-(2-methyl-2-propen-1-yl)-1-propyl-4-piperidinamine

• IUPAC Name: N-ethyl-N-(2-methylprop-2-enyl)-1-propylpiperidin-4-amine
• InChI: InChI=1S/C14H28N2/c1-5-9-15-10-7-14(8-11-15)16(6-2)12-13(3)4/h14H,3,5-12H2,1-2,4H3
• InChI Key: CSYDINQCPOWTHV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N(CC)CC(=C)C
• Molecular Formula: C14H28N2
• Molecular Weight: 224.39 g/mol

Description

N-ethyl-N-(2-methyl-2-propen-1-yl)-1-propyl-4-piperidinamine, also known as EPPP, is a synthetic compound that belongs to the class of piperidine derivatives. It was first synthesized in the 1950s and has since been used in scientific research for its unique properties. EPPP is a potent psychostimulant, and its mechanism of action is similar to that of other stimulants such as amphetamines and cocaine.

Scientific Research Applications

N-ethyl-N-(2-methyl-2-propen-1-yl)-1-propyl-4-piperidinamine is primarily used in scientific research to study its effects on the central nervous system. It has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased alertness, focus, and energy. This compound has also been used to study its effects on learning and memory, as well as its potential as a treatment for attention deficit hyperactivity disorder (ADHD).

Mechanism of Action

N-ethyl-N-(2-methyl-2-propen-1-yl)-1-propyl-4-piperidinamine works by blocking the reuptake of dopamine and norepinephrine, two neurotransmitters that are involved in the regulation of mood, attention, and motivation. By blocking the reuptake of these neurotransmitters, this compound increases their levels in the brain, leading to increased activity in the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature, and can cause sweating, tremors, and muscle spasms. This compound also increases the release of glucose from the liver, leading to increased energy levels.

Advantages and Limitations for Lab Experiments

N-ethyl-N-(2-methyl-2-propen-1-yl)-1-propyl-4-piperidinamine has several advantages as a research tool. It is a potent stimulant, and its effects on the central nervous system are well-documented. This compound is also relatively easy to synthesize and purify, making it readily available for research purposes. However, this compound is a controlled substance in many countries, and its use is strictly regulated. Additionally, this compound has a high potential for abuse and addiction, which can limit its usefulness as a research tool.

Future Directions

There are several future directions for N-ethyl-N-(2-methyl-2-propen-1-yl)-1-propyl-4-piperidinamine research. One area of interest is its potential as a treatment for ADHD. This compound has been shown to improve cognitive function in animal studies, and further research is needed to determine its efficacy in humans. Another area of interest is the development of new compounds based on the structure of this compound. These compounds could have similar effects on the central nervous system, but with fewer side effects and a lower potential for abuse. Finally, more research is needed to understand the long-term effects of this compound use on the brain and body, as well as its potential for addiction and abuse.
Conclusion:
In conclusion, this compound, or this compound, is a synthetic compound with potent psychostimulant properties. It has been used in scientific research to study its effects on the central nervous system, learning and memory, and as a potential treatment for ADHD. This compound works by blocking the reuptake of dopamine and norepinephrine, leading to increased activity in the central nervous system. While this compound has several advantages as a research tool, its potential for abuse and addiction must be taken into consideration. Future research is needed to understand the long-term effects of this compound use and to develop new compounds based on its structure.

Synthesis Methods

N-ethyl-N-(2-methyl-2-propen-1-yl)-1-propyl-4-piperidinamine is synthesized by reacting 1-benzyl-4-piperidone with ethylamine, propylamine, and 2-methyl-2-propen-1-ol. The resulting product is then purified using chromatography. This compound is a white crystalline powder that is soluble in water and organic solvents.